4-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
Overview
Description
“4-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine” is a chemical compound . It is also known as 6-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylamine hydrochloride . The CAS Number of this compound is 1181458-46-7 .
Molecular Structure Analysis
The molecular weight of “this compound” is 218.75 . The InChI code is 1S/C9H14N2S.ClH/c1-2-6-3-4-7-8(5-6)12-9(10)11-7;/h6H,2-5H2,1H3,(H2,10,11);1H .Mechanism of Action
The mechanism of action of 4-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine is not fully understood, but it is believed to act on the GABAergic system in the brain. It has been shown to increase GABA levels in the brain, which can lead to a decrease in seizure activity and an increase in neuroprotection.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including anticonvulsant, anti-inflammatory, and antioxidant properties. It has also been shown to have anxiolytic and antidepressant effects, making it a promising candidate for the treatment of anxiety and depression.
Advantages and Limitations for Lab Experiments
4-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine has several advantages for use in lab experiments, including its high degree of purity, ease of synthesis, and relatively low cost. However, it also has some limitations, including its limited solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for research on 4-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine, including its potential use in the treatment of epilepsy, anxiety, and depression. It could also be used in the development of new drugs for these and other diseases. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
Conclusion
In conclusion, this compound is a promising compound with a unique structure that makes it useful in a variety of scientific research applications. Its anticonvulsant, anti-inflammatory, and antioxidant properties make it a promising candidate for the treatment of a variety of diseases. While there are still many unanswered questions about its mechanism of action and potential side effects, further research is needed to fully explore its potential as a therapeutic agent.
Scientific Research Applications
4-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine has been used in a variety of scientific research applications, including drug development, biochemical studies, and neuropharmacology. It has been shown to have anticonvulsant, anti-inflammatory, and antioxidant properties, making it a promising candidate for the treatment of a variety of diseases.
Safety and Hazards
properties
IUPAC Name |
4-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2S/c1-2-6-4-3-5-7-8(6)11-9(10)12-7/h6H,2-5H2,1H3,(H2,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXHZMZAJAOXCIZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCC2=C1N=C(S2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.